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Compound of Interest

Compound Name: I-CBP112 hydrochloride

Cat. No.: B2515675 Get Quote

I-CBP112 Hydrochloride Technical Support
Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in addressing

potential issues, including batch-to-batch variability, encountered when working with I-CBP112
hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is I-CBP112 hydrochloride and what is its mechanism of action?

A1: I-CBP112 hydrochloride is a selective inhibitor of the bromodomains of two closely related

histone acetyltransferases (HATs), CREB-binding protein (CBP) and p300.[1][2] By binding to

these bromodomains, I-CBP112 competitively inhibits the protein-protein interactions that are

dependent on acetyl-lysine recognition.[3] This inhibition can lead to the modulation of gene

expression. Interestingly, I-CBP112 has also been shown to allosterically enhance the

acetylation of nucleosomes by p300/CBP, particularly at histone H3 lysine 18 (H3K18).[3][4]

This dual action makes it a valuable tool for studying the roles of CBP/p300 in health and

disease, including cancer.[4][5]

Q2: I am observing inconsistent results between experiments using different lots of I-CBP112
hydrochloride. Could this be due to batch-to-batch variability?
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A2: While specific data on I-CBP112 hydrochloride batch-to-batch variability is not extensively

published, it is a potential source of inconsistency for any small molecule compound.

Differences in purity, isomeric composition, or the presence of residual solvents between

batches can affect experimental outcomes. If you suspect batch-to-batch variability, it is crucial

to perform qualification experiments for each new lot. Please refer to the troubleshooting guide

below for a systematic approach to addressing this issue.

Q3: What are the recommended solvents for dissolving I-CBP112 hydrochloride?

A3: I-CBP112 hydrochloride exhibits solubility in a variety of solvents. For in vitro

experiments, DMSO is a common choice for creating concentrated stock solutions.[2][3] It is

also soluble in 1M HCl, DMF, and ethanol.[2][3] For in vivo studies, specific formulations using

vehicles like a combination of DMSO, PEG300, Tween-80, and saline have been described.[3]

It is important to use newly opened, anhydrous DMSO as the compound's solubility can be

significantly impacted by hygroscopic DMSO.[3]

Q4: I am having trouble dissolving I-CBP112 hydrochloride. What can I do?

A4: If you are experiencing solubility issues, consider the following troubleshooting steps:

Use Fresh Solvents: Ensure you are using high-quality, anhydrous solvents, especially

DMSO.[3]

Sonication and Gentle Warming: Sonication or gentle warming of the solution can aid in

dissolution.[3]

pH Adjustment: For aqueous solutions, adjusting the pH might be necessary. As a

hydrochloride salt, its solubility is generally better in acidic conditions.

Prepare Fresh Solutions: It is recommended to prepare solutions fresh for each experiment

to avoid potential degradation or precipitation over time.

Q5: What are the recommended storage conditions for I-CBP112 hydrochloride?

A5: Proper storage is critical to maintain the stability and activity of I-CBP112 hydrochloride.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b2515675?utm_src=pdf-body
https://www.benchchem.com/product/b2515675?utm_src=pdf-body
https://www.benchchem.com/product/b2515675?utm_src=pdf-body
https://www.caymanchem.com/product/14468
https://www.medchemexpress.com/I-CBP112.html
https://www.caymanchem.com/product/14468
https://www.medchemexpress.com/I-CBP112.html
https://www.medchemexpress.com/I-CBP112.html
https://www.medchemexpress.com/I-CBP112.html
https://www.benchchem.com/product/b2515675?utm_src=pdf-body
https://www.medchemexpress.com/I-CBP112.html
https://www.medchemexpress.com/I-CBP112.html
https://www.benchchem.com/product/b2515675?utm_src=pdf-body
https://www.benchchem.com/product/b2515675?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2515675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Powder: Store the solid compound at -20°C for long-term storage (up to 3 years).[3] It can be

stored at 4°C for shorter periods (up to 2 years).[3]

In Solvent: Stock solutions should be stored at -80°C (up to 2 years) or -20°C (up to 1 year).

[3] Avoid repeated freeze-thaw cycles.[6]

Troubleshooting Guide: Investigating Inconsistent
Results
If you are experiencing variability in your experimental results, the following guide provides a

structured approach to troubleshoot the issue, considering potential batch-to-batch variability of

I-CBP112 hydrochloride.

Problem: Inconsistent biological activity or potency of I-
CBP112 hydrochloride across different experiments.
Troubleshooting workflow for inconsistent results.

Data Presentation
Table 1: Solubility of I-CBP112 Hydrochloride in Various Solvents
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Solvent Concentration Observations Reference

1M HCl
100 mg/mL (213.41

mM)

Ultrasonic and adjust

pH to 1 with HCl
[3]

DMSO
≥ 32 mg/mL (68.29

mM)

Use newly opened

DMSO
[3]

DMF 16 mg/mL - [2]

Ethanol 16 mg/mL - [2]

PBS (pH 7.2) 10 mg/mL - [2]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL (5.34

mM)
Clear solution [3]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL (5.34

mM)
Clear solution [3]

10% DMSO, 90%

Corn Oil

≥ 2.5 mg/mL (5.34

mM)
Clear solution [3]

Table 2: Binding Affinity and Potency of I-CBP112
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Target Assay Value Reference

CBP Bromodomain Kd
142 nM, 151 nM, 625

nM
[1][2]

p300 Bromodomain Kd 167 nM [2]

p300-mediated H3K18

acetylation
EC50 ~2 µM [3]

CBP-mediated H3K18

acetylation
EC50 ~2 µM [3]

Displacement of

acetylated histones

from CBP

IC50 170 nM [2]

Experimental Protocols
Protocol 1: Preparation of I-CBP112 Hydrochloride Stock Solution

Materials: I-CBP112 hydrochloride powder, anhydrous dimethyl sulfoxide (DMSO).

Procedure: a. Equilibrate the vial of I-CBP112 hydrochloride to room temperature before

opening. b. Aseptically add the required volume of anhydrous DMSO to the vial to achieve

the desired stock concentration (e.g., 10 mM or 20 mM). c. Vortex or sonicate briefly until the

compound is completely dissolved.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -80°C.

Protocol 2: In Vitro Cell-Based Assay to Assess I-CBP112 Activity

This protocol provides a general framework for assessing the effect of I-CBP112 on cell

proliferation.

Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to

adhere overnight.
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Compound Treatment: a. Prepare serial dilutions of I-CBP112 hydrochloride from your

stock solution in the appropriate cell culture medium. b. Remove the overnight culture

medium from the cells and replace it with the medium containing various concentrations of I-
CBP112 hydrochloride. Include a vehicle control (e.g., DMSO at the same final

concentration as the highest I-CBP112 concentration).

Incubation: Incubate the plate for the desired duration (e.g., 72 hours).

Cell Viability/Proliferation Assay: a. Assess cell viability or proliferation using a suitable

method, such as a resazurin-based assay or a commercially available cell proliferation kit. b.

Read the plate according to the manufacturer's instructions.

Data Analysis: a. Normalize the data to the vehicle control. b. Plot the dose-response curve

and calculate the IC50 value using appropriate software.
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Seed Cells in 96-well Plate

Prepare Serial Dilutions of I-CBP112

Treat Cells with I-CBP112 and Vehicle Control

Incubate for 72 hours

Add Cell Viability Reagent

Read Plate

Analyze Data and Calculate IC50

Click to download full resolution via product page

Experimental workflow for a cell-based assay.

Signaling Pathway

Click to download full resolution via product page
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Mechanism of action of I-CBP112.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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